BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Aluminum-
Nickel (Al-Ni) Binary System

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Aluminium-nickel
CAS No.: 12635-27-7
Cat. No.: B1143657
Get Quote
Introduction

The aluminum-nickel (Al-Ni) binary alloy system is of significant scientific and industrial
importance due to the unique properties of its constituent intermetallic compounds.[1][2] These
alloys are foundational materials in high-temperature structural applications, particularly in the
aerospace and energy sectors.[3][4][5] The exceptional combination of low density, high
melting points, excellent corrosion and oxidation resistance, and the anomalous behavior of
increasing strength with temperature in some of its phases make the Al-Ni system a subject of
continuous research and development.[1][6][7] A thorough understanding of the Al-Ni phase
diagram is paramount for designing and processing these advanced materials, as the phase
relationships dictate the resulting microstructure and, consequently, the material's performance.
[8][9] This guide provides a comprehensive technical overview of the Al-Ni phase diagram, its
intermetallic phases, experimental determination, and the link between its features and the
properties of nickel aluminide-based materials.

The Equilibrium Phase Diagram
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The AI-Ni equilibrium phase diagram describes the stable phases that exist at different
temperatures and compositions under slow heating and cooling conditions. The system is
characterized by the formation of several stable intermetallic compounds: AlsNi, AlsNiz, AINi,
and AlINis.[2][10] The diagram also features a congruent melting point for the AINi phase,
indicating its high thermal stability.[10]

A notable feature of the Al-Ni system is the y' (gamma prime) phase, which is the NisAl
intermetallic. This phase is a critical strengthening precipitate in nickel-based superalloys,
responsible for their exceptional high-temperature strength and creep resistance.[6][11] The
AlINi intermetallic is also significant for its use in protective coatings on turbine blades in jet
engines due to its excellent oxidation resistance at elevated temperatures.[6][12]

Intermetallic Compounds in the Al-Ni System

The intermetallic compounds, or nickel aluminides, are the cornerstones of the Al-Ni system's
utility. These ordered phases exhibit a combination of metallic and ceramic characteristics.[2]
While they offer high strength, especially at elevated temperatures, they can also exhibit
brittleness at ambient temperatures, a key challenge in their application.[2][6][7]
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Crystal
Phase Formula Space Group Notes
Structure

) ) Cementite-type
Al3Ni g-phase Orthorhombic Pnma
structure.[13]

Exhibits a narrow
AlzNi2 0-phase Trigonal P-3m1 composition

range.[14]

Ordered body-
centered cubic
AlINi B-phase Cubic (B2) Pm-3m structure with a
high melting
point.[10]

Key
strengthening
] ] phase in Ni-
AlNis y'-phase Cubic (L12) Pm-3m
based
superalloys.[6]

[10]

Invariant Reactions

The Al-Ni phase diagram is characterized by six invariant reactions, where three phases are in
equilibrium.[8][9][10] These reactions occur at specific temperatures and compositions and are
crucial for understanding the solidification pathways and microstructural evolution of Al-Ni
alloys.[15]
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Composition (% Ni

Reaction Type Temperature (K) Reaction Equation
by mass)

Eutectic 914.83 6.15 L < (Al) + ANi
Peritectic 1123.55 42.03 L + AlsNi2 < AlsNi
Peritectic 1400.72 59.20 L + AINi ~ AlsNi2
Peritectoid 913.96 78.38 AINi + AINis < AlzNis
Eutectic 1641.80 86.56 L « AINi + AlNis
Peritectic 1642.65 87.30 L + (Ni) < AINis

Data sourced from Thermo-Calc simulations which show good agreement with experimental

values.[8][9]

Experimental Determination and Thermodynamic

Modeling

The Al-Ni phase diagram has been established through a combination of experimental

techniques and thermodynamic modeling. This dual approach ensures the self-validating and

trustworthy nature of the diagram.

Experimental Techniques

Standard experimental protocols for determining phase equilibria involve thermal analysis,

microstructural analysis, and phase identification.

o Sample Preparation: High-purity aluminum and nickel are weighed and melted in an inert

atmosphere (e.g., arc or induction melting) to create alloys of varying compositions.

e Homogenization: The as-cast alloys are annealed at a high temperature for an extended

period to ensure compositional homogeneity.

 Differential Thermal Analysis (DTA) / Differential Scanning Calorimetry (DSC): Samples are

heated and cooled at a controlled rate to detect the temperatures at which phase
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transformations (e.g., melting, eutectic, peritectic reactions) occur.[16] These transformations
are associated with endothermic or exothermic heat flow.

Microstructural Characterization: Samples are quenched from various temperatures,
followed by standard metallographic preparation (sectioning, mounting, grinding, and
polishing).[17][18][19][20] The microstructure is then revealed by etching with appropriate
reagents (e.g., Keller's reagent for Al-rich alloys) and examined using optical microscopy and
Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy (EDS) for
phase composition analysis.[21][22]

X-Ray Diffraction (XRD): XRD is used on annealed and quenched samples to identify the
crystal structures of the phases present at different temperatures.[21]
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Caption: Experimental workflow for phase diagram determination.

Thermodynamic Modeling (CALPHAD)

The CALPHAD (CALculation of PHAse Diagrams) approach is a powerful computational tool
used to assess thermodynamic data and calculate phase diagrams.[16][23][24][25] This
method involves developing thermodynamic models for each phase in the system. The Gibbs
free energy of each phase is described as a function of temperature, pressure, and
composition. By minimizing the total Gibbs energy of the system, the equilibrium phase
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fractions and compositions can be calculated. The close agreement between CALPHAD-
calculated diagrams and experimental data provides a high degree of confidence in the
established Al-Ni phase diagram.[8][26][27]

Microstructure-Property Relationships and
Applications

The utility of Al-Ni alloys is directly tied to the phases present in their microstructure, as dictated
by the phase diagram.

o Aerospace and Gas Turbines: Nickel-rich superalloys, strengthened by the y' (AINi3)
precipitate, are used for turbine blades and discs in jet engines due to their ability to retain
strength at high temperatures.[5][7][28] The 3 (AINi) phase is used as a bond coat on turbine
blades to provide oxidation and corrosion resistance.[6][12]

» Automotive Industry: The lightweight and high-strength properties of Al-Ni alloys make them
suitable for components where weight reduction is critical, such as in high-performance
engines.[4][11]

» Electronics and Other Applications: The good electrical and thermal conductivity of certain Al-
Ni alloys allows for their use in electronic systems.[3][4] Their corrosion resistance also
makes them valuable in marine environments.[3][4]

The mechanical properties, such as hardness and wear resistance, of Al-Ni alloys are strongly
dependent on the volume fraction and distribution of the hard intermetallic phases within the
more ductile aluminum or nickel solid solution matrix.[2][25] For instance, increasing the nickel
content in aluminum alloys leads to the formation of AlsNi, which can increase the hardness
and wear resistance of the material.[25]

Conclusion

The aluminum-nickel binary phase diagram is a critical tool for materials scientists and
engineers working with high-performance alloys. It provides the fundamental knowledge
required to control the microstructure and, therefore, the properties of these materials. The
interplay between the stable intermetallic compounds, particularly AINi and AlNis, and the solid
solution phases gives rise to a family of alloys with remarkable high-temperature capabilities.
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The synergy between experimental investigation and computational thermodynamic modeling
has resulted in a well-established and reliable phase diagram, which continues to guide the
development of advanced materials for demanding applications in aerospace, energy, and
beyond.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1143657/docs#an-in-depth-technical-guide-to-the-
aluminum-nickel-al-ni-binary-system]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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